Cas no 209977-55-9 (N-Allyloxycarbonyl-β-lactosamine)

• Product Name: N-Allyloxycarbonyl-β-lactosamine
• CAS No: 209977-55-9
• MF: C₁₆H₂₇NO₁₂
• MW: 425.385086297989
• CID: 825256
• PubChem ID: 4226383
• Update Time: 2025-04-19

N-Allyloxycarbonyl-β-lactosamine Chemical and Physical Properties

Names and Identifiers

• N-ALLYLOXYCARBONYL-B-LACTOSAMINE
• N-Allyloxycarbonyl-β-lactosamine
• 2-{[(Allyloxy)carbonyl]amino}-2-deoxy-4-O-hexopyranosylhexopyrano se
• prop-2-enyl N-[2,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]carbamate
• N-Allyloxycarbonyl- beta -lactosamine
• 209977-55-9
• 2-Deoxy-4-O-beta-D-galactopyranosyl-2-[[(2-propenyloxy)carbonyl]amino]-D-glucose
• AKOS025294886

• Inchi： 1S/C16H27NO12/c1-2-3-26-16(25)17-8-10(21)13(7(5-19)27-14(8)24)29-15-12(23)11(22)9(20)6(4-18)28-15/h2,6-15,18-24H,1,3-5H2,(H,17,25)
• InChI Key： BYVZAAFFTWSDID-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1C(CO)OC(C(C1O)NC(=O)OCC=C)O

Computed Properties

• Exact Mass: 425.15300
• Monoisotopic Mass: 425.15332530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 208Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 754.0±60.0 °C at 760 mmHg
• Flash Point: 409.8±32.9 °C
• PSA: 211.12000
• LogP: -4.27290
• Vapor Pressure: 0.0±5.7 mmHg at 25°C

N-Allyloxycarbonyl-β-lactosamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides